Cas no 927542-86-7 (3-(2E)-but-2-en-1-yl-1-methyl-7-phenyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)
3-(2E)-but-2-en-1-yl-1-methyl-7-phenyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-[(E)-but-2-enyl]-4-methyl-7-phenylpurino[8,7-b][1,3]oxazole-1,3-dione
- Oxazolo[2,3-f]purine-2,4(1H,3H)-dione, 3-(2-buten-1-yl)-1-methyl-7-phenyl-
- 3-(2E)-but-2-en-1-yl-1-methyl-7-phenyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
-
- Inchi: 1S/C18H16N4O3/c1-3-4-10-21-16(23)14-15(20(2)18(21)24)19-17-22(14)11-13(25-17)12-8-6-5-7-9-12/h3-9,11H,10H2,1-2H3
- InChI Key: IJLYKBCTNWXIMZ-UHFFFAOYSA-N
- SMILES: N12C=C(C3=CC=CC=C3)OC1=NC1=C2C(=O)N(CC=CC)C(=O)N1C
3-(2E)-but-2-en-1-yl-1-methyl-7-phenyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2705-0299-2μmol |
3-[(2E)-but-2-en-1-yl]-1-methyl-7-phenyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
927542-86-7 | 90%+ | 2μmol |
$57.0 | 2023-08-13 | |
| Life Chemicals | F2705-0299-5μmol |
3-[(2E)-but-2-en-1-yl]-1-methyl-7-phenyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
927542-86-7 | 90%+ | 5μmol |
$63.0 | 2023-08-13 | |
| Life Chemicals | F2705-0299-10μmol |
3-[(2E)-but-2-en-1-yl]-1-methyl-7-phenyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
927542-86-7 | 90%+ | 10μmol |
$69.0 | 2023-08-13 | |
| Life Chemicals | F2705-0299-20μmol |
3-[(2E)-but-2-en-1-yl]-1-methyl-7-phenyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
927542-86-7 | 90%+ | 20μmol |
$79.0 | 2023-08-13 | |
| Life Chemicals | F2705-0299-1mg |
3-[(2E)-but-2-en-1-yl]-1-methyl-7-phenyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
927542-86-7 | 90%+ | 1mg |
$54.0 | 2023-08-13 | |
| Life Chemicals | F2705-0299-2mg |
3-[(2E)-but-2-en-1-yl]-1-methyl-7-phenyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
927542-86-7 | 90%+ | 2mg |
$59.0 | 2023-08-13 | |
| Life Chemicals | F2705-0299-3mg |
3-[(2E)-but-2-en-1-yl]-1-methyl-7-phenyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
927542-86-7 | 90%+ | 3mg |
$63.0 | 2023-08-13 | |
| Life Chemicals | F2705-0299-4mg |
3-[(2E)-but-2-en-1-yl]-1-methyl-7-phenyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
927542-86-7 | 90%+ | 4mg |
$66.0 | 2023-08-13 | |
| Life Chemicals | F2705-0299-5mg |
3-[(2E)-but-2-en-1-yl]-1-methyl-7-phenyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
927542-86-7 | 90%+ | 5mg |
$69.0 | 2023-08-13 | |
| Life Chemicals | F2705-0299-10mg |
3-[(2E)-but-2-en-1-yl]-1-methyl-7-phenyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
927542-86-7 | 90%+ | 10mg |
$79.0 | 2023-08-13 |
3-(2E)-but-2-en-1-yl-1-methyl-7-phenyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 3-(2E)-but-2-en-1-yl-1-methyl-7-phenyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
Research Brief on 3-(2E)-but-2-en-1-yl-1-methyl-7-phenyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione (CAS: 927542-86-7)
Recent studies on the compound 3-(2E)-but-2-en-1-yl-1-methyl-7-phenyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione (CAS: 927542-86-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxazolopurine scaffold, has garnered attention due to its promising biological activities, particularly in modulating key signaling pathways involved in inflammation and cancer.
One of the most significant findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which explored the compound's mechanism of action as a selective inhibitor of phosphodiesterase 4 (PDE4). The study demonstrated that 927542-86-7 exhibits high binding affinity to the PDE4 enzyme, leading to the suppression of pro-inflammatory cytokines such as TNF-α and IL-6. These results suggest its potential application in treating inflammatory diseases like rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).
Further research has investigated the compound's anticancer properties. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that 927542-86-7 induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of the intrinsic apoptotic pathway. The compound was found to upregulate pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic proteins like Bcl-2. These findings position it as a candidate for further development in oncology therapeutics.
In addition to its therapeutic potential, recent synthetic chemistry advancements have improved the scalability and yield of 927542-86-7. A 2024 publication in Organic Process Research & Development detailed a novel catalytic asymmetric synthesis method, which achieved a 75% yield and 98% enantiomeric excess (ee). This breakthrough addresses previous challenges in the compound's production, making it more accessible for large-scale pharmaceutical applications.
Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that 927542-86-7 has moderate oral bioavailability, necessitating further formulation optimization. Additionally, its long-term safety profile requires comprehensive evaluation in clinical trials. Ongoing research aims to address these gaps, with several phase I trials expected to commence in late 2024.
In conclusion, 3-(2E)-but-2-en-1-yl-1-methyl-7-phenyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione represents a multifaceted compound with significant potential in both anti-inflammatory and anticancer therapies. Continued research and development efforts are essential to fully unlock its clinical applications and overcome existing limitations.
927542-86-7 (3-(2E)-but-2-en-1-yl-1-methyl-7-phenyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)